Cas no 25501-08-0 (5-Aza-2’-deoxyuridine (b Isomer Only))

• Product name: 5-Aza-2’-deoxyuridine (b Isomer Only)
• CAS No: 25501-08-0
• MF: C₈H₁₁N₃O₅
• MW: 229.190041780472
• CID: 1064606
• PubChem ID: 68517003

5-Aza-2’-deoxyuridine (b Isomer Only) Chemical and Physical Properties

Names and Identifiers

• 5-Aza-2’-deoxyuridine
• 5-Aza-2'-deoxyuridine (b Isomer Only)
• 5-aza-2'-deoxyuridine
• 5-Aza-2 inverted exclamation mark -deoxyuridine
• 1-(2-DEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-1,3,5-TRIAZINE-2,4(1H,3H)-DIONE
• SCHEMBL3114366
• 1-(2-Deoxy-beta-D-erythro-pentofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydro-1,3,5-triazine-2,4-dione
• 1-(2-Deoxy-?-D-erythro-pentofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione; 5-Aza-2'-deoxy-?-uridine;
• DB-253331
• 25501-08-0
• 5-Aza-dudr
• UNII-A4T487KX7E
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazine-2,4-dione
• 1,3,5-Triazine-2,4(1H,3H)-dione, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-
• A4T487KX7E
• 1,3,5-TRIAZINE-2,4(1H,3H)-DIONE, 1-(2-DEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-
• 5-Aza-2’-deoxyuridine (b Isomer Only)

• Inchi： InChI=1S/C8H11N3O5/c12-2-5-4(13)1-6(16-5)11-3-9-7(14)10-8(11)15/h3-6,12-13H,1-2H2,(H,10,14,15)/t4-,5+,6+/m0/s1
• InChI Key： QVHBBRWEQLPGLD-KVQBGUIXSA-N
• SMILES： C1C(C(OC1N2C=NC(=O)NC2=O)CO)O

Computed Properties

• Exact Mass: 229.06987046g/mol
• Monoisotopic Mass: 229.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: -1.3

Experimental Properties

• Melting Point: >73°C (dec.)
• Solubility: DMSO (Slightly), Water (Slightly)

5-Aza-2’-deoxyuridine (b Isomer Only) Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere